Cas no 899729-36-3 (ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899729-36-3
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5485793
• Update Time: 2025-06-30

ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-(4-ethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C23H23N3O5/c1-3-16-10-12-17(13-11-16)24-20(27)15-31-19-14-21(28)26(18-8-6-5-7-9-18)25-22(19)23(29)30-4-2/h5-14H,3-4,15H2,1-2H3,(H,24,27)
• InChI Key： CPBLYEOIOLVHHP-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OCC(NC1=CC=C(CC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-36-3)

Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate, a compound with the CAS number 899729-36-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate functional groups, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate features a central dihydropyridazine core, which is flanked by various substituents that contribute to its unique chemical and biological properties. The presence of an ethyl group at the 3-position and a carbamoylmethoxy group at the 4-position introduces specific interactions with biological targets, enhancing its potential as an pharmacological agent. Additionally, the 1-phenyl moiety and the 6-oxo group further modulate the compound's reactivity and binding affinity.

In recent years, dihydropyridazine derivatives have been extensively studied for their pharmacological potential. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate make it particularly interesting for further exploration in these areas. Specifically, the carbamoylmethoxy group has been shown to enhance binding affinity to certain enzymes and receptors, which is crucial for developing effective therapeutic agents.

The synthesis of Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the dihydropyridazine core through cyclization reactions. Subsequent steps involve introducing the various substituents at strategic positions on the core structure. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity levels.

The pharmacological evaluation of Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate has revealed promising results in preclinical studies. These studies have demonstrated its ability to inhibit specific enzymes and receptors associated with various diseases. For instance, preliminary data suggest that this compound may exhibit potent anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes. Additionally, its interaction with certain cancer-related proteins has been observed, indicating potential applications in oncology.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at a molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly employed to predict how Ethyl 4-{(4-ethylphenyl)carbamoylmethoxy}-6-oxyo-l phen yl-l ,d ih ydro p y rid az ine -3 - carbox ylate (CAS No. 899729363) may bind to its intended targets. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding further optimization efforts.

In conclusion, Ethyl 4-{(4 eth yl phen yl ) carbam oy lm eth oxy } - 6 ox o - l phen yl - l ,d ih ydro py rid az ine -3 - carbox ylate is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive candidate for further research in drug discovery and development. As our understanding of its pharmacological profile continues to grow, this compound holds promise for addressing various therapeutic challenges in medicine.